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Compound of Interest

Compound Name: (1R)-1-(4-isobutylphenyl)ethanol

Cat. No.: B13162981

Get Quote

Executive Summary
Immediate Action Required: (1R)-1-(4-isobutylphenyl)ethanol (CAS 130007-66-8) is a chiral

alcohol intermediate and a known degradation product of Ibuprofen (Impurity A). It is classified

as a non-halogenated organic hazardous waste.

Strict Prohibition: Under no circumstances should this substance be discharged into municipal

sewer systems, sinks, or general trash. Its lipophilic nature and aromatic stability pose long-

term aquatic toxicity risks.

Chemical Identification & Hazard Profile
Use this data to populate waste manifests and safety labels.
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Parameter Technical Specification

Chemical Name (1R)-1-(4-isobutylphenyl)ethanol

Synonyms
(R)-Ibuprofen alcohol; (1R)-1-[4-(2-

methylpropyl)phenyl]ethanol

CAS Number
130007-66-8 (Specific Isomer) / 40150-92-3

(Racemate)

Physical State
Viscous colorless to pale yellow oil (may

crystallize at low temps)

Solubility
Insoluble in water; Soluble in Methanol, DMSO,

Chloroform

Flash Point >110°C (Combustible, not highly flammable)

GHS Hazards

H302: Harmful if swallowedH315: Causes skin

irritationH319: Causes serious eye

irritationH361: Suspected of damaging

fertility/unborn child (NSAID analog)

Waste Code (RCRA)

Not P-listed or U-listed.[1][2][3][4] Classify as

D001 (Ignitable) if mixed with solvents, or

generally Non-Regulated Hazardous Waste

(unless state-specific codes apply).

Operational Disposal Protocol
This protocol ensures compliance with EPA 40 CFR 262 (Standards Applicable to Generators

of Hazardous Waste).

Phase 1: Segregation & Assessment
The Scientific Logic: As a benzylic alcohol, this compound is susceptible to oxidation. Do not

mix with strong oxidizing agents (e.g., chromic acid, permanganates, perchlorates) in the waste

stream. An exothermic reaction can occur, pressurizing the waste container.

Action: Segregate into "Non-Halogenated Organic" waste streams.
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Mixture Check: If the substance is dissolved in a solvent (e.g., HPLC waste with

Acetonitrile/Methanol), the flammability of the solvent dictates the primary hazard class

(usually Class 3 Flammable Liquid).

Phase 2: Packaging & Containment
The Self-Validating System: The container must chemically resist the solvent matrix and

provide visual confirmation of integrity.

Primary Container: Use Amber Glass or High-Density Polyethylene (HDPE).

Why: Amber glass protects light-sensitive impurities; HDPE resists organic solvent attack.

Headspace Rule: Leave at least 10% headspace in the bottle.

Why: Allows for thermal expansion during storage or transport to the incinerator preventing

bottle rupture.

Cap Torque: Hand-tighten screw caps, then apply a strip of Parafilm or secondary tape to

prevent vibrational loosening.

Phase 3: Labeling & Manifesting
Labeling must be explicit to prevent downstream handling errors at the incineration plant.

Standard Label Text:

Phase 4: Final Destruction Method
Method: High-Temperature Incineration. Mechanism: The aromatic phenyl ring requires

temperatures exceeding 1000°C for complete thermal oxidation into CO₂ and H₂O. Biological

treatment (wastewater plants) is ineffective due to the compound's antimicrobial properties and

resistance to hydrolysis.
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Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of pure vs. mixed

waste streams.
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Waste Generation:
(1R)-1-(4-isobutylphenyl)ethanol

Is it Pure or a Mixture?

Pure Substance
(Solid/Viscous Oil)

Pure

Mixture / Solution
(e.g., HPLC Waste)

Solution

Dissolve in minimal
compatible solvent (EtOH/MeOH)

OR place in solid waste jar

Label: Hazard Class + Chemical Name

Contains Halogens?
(DCM, Chloroform)

Segregate: Halogenated Organic

Yes

Segregate: Non-Halogenated Organic

No

Store in Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b13162981/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-1r-1-4-isobutylphenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13162981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision matrix for segregating and processing (1R)-1-(4-isobutylphenyl)ethanol
waste streams.

Emergency Spill Procedures
In the event of a benchtop spill:

Evacuate & Ventilate: Although vapor pressure is low, aerosolization can cause respiratory

irritation.

PPE: Wear Nitrile gloves (0.11 mm minimum thickness), safety goggles, and a lab coat.

Containment:

Liquid Spill: Adsorb with vermiculite, sand, or active carbon pads. Do not use combustible

materials like sawdust if mixed with oxidizers.

Solid/Crystal Spill: Scoop carefully to avoid dust generation.

Clean Up: Wipe the surface with ethanol or isopropanol to solubilize the oily residue, then

wash with soap and water. Dispose of all cleanup materials as hazardous solid waste.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 12851993, (1R)-1-(4-isobutylphenyl)ethanol. Retrieved from [Link]

U.S. Environmental Protection Agency (2019).Management Standards for Hazardous Waste

Pharmaceuticals and Amendment to the P075 Listing for Nicotine (40 CFR Part 266 Subpart

P). Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets. 29 CFR 1910.1200(g). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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